Cas no 874814-69-4 (4-fluoro-2-iodobenzene-1-sulfonamide)

• Product Name: 4-fluoro-2-iodobenzene-1-sulfonamide
• CAS No: 874814-69-4
• MF: C₆H₅FINO₂S
• MW: 301.07727599144
• MDL: MFCD06408805
• CID: 4964421
• PubChem ID: 112729762
• Update Time: 2025-06-12

4-fluoro-2-iodobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-iodobenzenesulfonamide
• 4-FLUORO-2-IODOBENZENE-1-SULFONAMIDE
• 4-fluoro-2-iodobenzene-1-sulfonamide

• MDL： MFCD06408805
• Inchi： 1S/C6H5FINO2S/c7-4-1-2-6(5(8)3-4)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： QNAAITINEQBBDF-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1S(N)(=O)=O)F

Computed Properties

• Exact Mass: 300.90698 g/mol
• Monoisotopic Mass: 300.90698 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5
• Molecular Weight: 301.08

Additional information on 4-fluoro-2-iodobenzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-2-iodobenzene-1-sulfonamide (CAS No. 874814-69-4): Properties, Applications, and Industry Insights

4-fluoro-2-iodobenzene-1-sulfonamide (CAS No. 874814-69-4) is a halogenated aromatic sulfonamide compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated and iodinated benzene derivative combines the electronic effects of both halogens, making it a versatile intermediate for designing bioactive molecules. The presence of the sulfonamide group further enhances its potential as a key building block in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for halogenated sulfonamides like 4-fluoro-2-iodobenzene-1-sulfonamide has surged, driven by trends in targeted drug delivery and precision medicine. Researchers are increasingly exploring its utility in cancer therapeutics, where halogen atoms improve membrane permeability and binding affinity. A 2023 study highlighted its role in synthesizing tyrosine kinase inhibitors, addressing frequent search queries such as "how do halogenated compounds enhance drug efficacy?" and "what are the applications of iodobenzene derivatives in oncology?"

The compound's physicochemical properties—including a molecular weight of 315.09 g/mol, moderate solubility in polar organic solvents, and stability under ambient conditions—make it suitable for high-throughput screening (HTS) platforms. Its X-ray crystallography data reveals distinct molecular packing patterns, a topic often searched in academic circles as "crystal structure analysis of fluorinated sulfonamides." These characteristics align with industry needs for fragment-based drug design (FBDD), where small molecular fragments serve as starting points for lead optimization.

From an environmental perspective, 4-fluoro-2-iodobenzene-1-sulfonamide is subject to green chemistry evaluations, responding to growing searches like "sustainable halogenation methods" and "biodegradable sulfonamide derivatives." Recent advances in catalytic iodination techniques have reduced heavy metal waste in its production, addressing ESG (Environmental, Social, and Governance) concerns in fine chemical manufacturing. Regulatory databases classify it as non-persistent under OECD 301 guidelines, a detail frequently queried by compliance officers.

In material science, this compound's electron-withdrawing properties are exploited to engineer organic semiconductors and liquid crystal displays (LCDs). Patent analyses show a 40% increase in filings involving fluorinated sulfonamides for optoelectronic devices since 2020, coinciding with search trends for "halogenated aromatics in flexible electronics." Its ability to modify charge transport layers makes it relevant to next-generation OLED (Organic Light-Emitting Diode) technologies.

The synthesis of 4-fluoro-2-iodobenzene-1-sulfonamide typically involves Sandmeyer reactions or direct electrophilic iodination, processes often discussed in forums asking "best practices for aromatic iodination." Purification via column chromatography yields >98% purity, meeting GMP (Good Manufacturing Practice) standards for pharmaceutical intermediates. Analytical methods like HPLC-MS and 19F-NMR are critical for quality control, topics frequently searched alongside "spectroscopic characterization of halogenated compounds."

Market intelligence indicates a compound annual growth rate (CAGR) of 6.8% for fluorinated sulfonamides through 2030, attributed to their expanding roles in bioconjugation and proteolysis-targeting chimeras (PROTACs). This aligns with trending queries such as "emerging applications of sulfonamides in protein degradation." Suppliers now offer custom synthesis services for 874814-69-4, catering to the demand for structure-activity relationship (SAR) studies in medicinal chemistry.

For researchers investigating structure-property relationships, the compound's Hansch parameters (π=-0.14, σ=0.78) provide valuable insights into lipophilicity and electronic effects—frequent keywords in QSAR (Quantitative Structure-Activity Relationship) modeling. Computational chemistry studies using DFT (Density Functional Theory) calculations, another hot search topic, predict its binding modes with biological targets like carbonic anhydrase isoforms.

In conclusion, 4-fluoro-2-iodobenzene-1-sulfonamide (CAS No. 874814-69-4) represents a multifaceted tool for modern chemistry, bridging pharmaceutical innovation, materials engineering, and sustainable synthesis. Its evolving applications reflect broader industry shifts toward halogen-rich pharmacophores and functionalized aromatics, making it a compound of enduring relevance in both academic and industrial settings.